2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C25H18ClFN4O2/c26-19-8-4-5-9-20(19)29-22(32)14-31-21-11-10-17(27)12-18(21)23-24(31)25(33)30(15-28-23)13-16-6-2-1-3-7-16/h1-12,15H,13-14H2,(H,29,32)
• InChI Key: SIKDEJLSGSJJAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC(=O)NC5=CC=CC=C5Cl
• Molecular Formula: C25H18ClFN4O2
• Molecular Weight: 460.9 g/mol

Description

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques used can include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

One study focused on spectroscopic and quantum mechanical investigations, along with ligand-protein interactions and photovoltaic efficiency modeling of benzothiazolinone acetamide analogs. These compounds demonstrated good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs), alongside notable nonlinear optical (NLO) activity. Molecular docking studies further revealed their binding interactions with Cyclooxygenase 1 (COX1), suggesting their utility in exploring molecular interactions and photovoltaic applications (Mary et al., 2020).

Synthesis and Antimicrobial Evaluation

Another study described the synthesis of novel 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, which were evaluated for their antibacterial and antifungal activities against various pathogenic microorganisms. This research indicates the potential of similar compounds in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Structure-Activity Relationships in Drug Design

Research on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlighted the exploration of various heterocycles to improve metabolic stability. These studies are crucial for designing more effective and stable therapeutic agents (Stec et al., 2011).

Antinociceptive and Anti-inflammatory Properties

A study on thiazolopyrimidine derivatives synthesized a series of compounds evaluated for their antinociceptive and anti-inflammatory activities. This research underscores the potential therapeutic applications of acetamide derivatives in treating pain and inflammation (Selvam et al., 2012).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body is studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on cellular processes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions to be taken while handling it.

Future Directions

This involves discussing potential future research directions, such as new synthetic routes, applications, or modifications to the compound.